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Compound of Interest

Compound Name: Shizukaol C

Cat. No.: B1180583 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides a comprehensive, step-by-step guide for the proper disposal of

Shizukaol C, a dimeric sesquiterpene isolated from the roots of Chloranthus serratus. Due to

the limited availability of specific safety data for Shizukaol C, it is imperative to treat this

compound as a potentially hazardous substance and follow all institutional and regulatory

guidelines for chemical waste disposal.

Chemical and Physical Properties of Shizukaol C
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the known quantitative data for Shizukaol C.

Property Value

Molecular Formula C₃₆H₄₂O₁₀

Molecular Weight 634.71 g/mol

Shizukaol C Disposal Protocol
This protocol outlines the essential steps for the safe disposal of Shizukaol C waste. This

includes pure compound, contaminated labware, and solutions containing Shizukaol C.
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Waste Identification and Classification
All waste materials containing Shizukaol C must be classified as chemical waste. Given the

absence of a specific Safety Data Sheet (SDS), a conservative approach dictates treating it as

hazardous. Consult your institution's Environmental Health and Safety (EHS) department for

specific waste categorization.

Personal Protective Equipment (PPE)
Before handling Shizukaol C waste, ensure you are wearing appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Waste Segregation and Collection
Solid Waste: Collect solid Shizukaol C, and any labware (e.g., weigh boats, contaminated

gloves, pipette tips) in a dedicated, leak-proof, and clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing Shizukaol C in a separate, compatible, and leak-

proof hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's EHS guidelines.

Hazardous Waste Labeling
Proper labeling of hazardous waste is a regulatory requirement. The label on your Shizukaol C
waste container must include the following information[1][2][3][4][5]:

The words "Hazardous Waste" prominently displayed[1][2][3][4].

Chemical Name: "Shizukaol C" and the full chemical composition of the waste, including

solvents and their approximate concentrations.
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Hazard Identification: Based on general laboratory chemical safety, indicate potential

hazards. While specific data is unavailable, it is prudent to mark it as "Toxic" and "Handle

with Care."

Generator Information: Your name, laboratory, and contact information.

Storage of Chemical Waste
Store the labeled hazardous waste container in a designated satellite accumulation area within

your laboratory. This area should be:

Secure and under the control of laboratory personnel.

Away from general lab traffic and drains.

In a secondary containment bin to prevent the spread of potential spills.

Scheduling Waste Pickup
Once the waste container is full or has reached the maximum accumulation time allowed by

your institution (typically 90 or 180 days), arrange for its collection by your institution's EHS

department or a licensed hazardous waste disposal contractor[6].

Experimental Protocols
While this document focuses on disposal, the principles of safe handling during

experimentation are paramount. Always work in a well-ventilated area, such as a chemical

fume hood, when handling solid Shizukaol C or preparing solutions.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the Shizukaol C disposal procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b1180583?utm_src=pdf-body
https://www.benchchem.com/product/b1180583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Collection & Segregation

Labeling & Storage

Final Disposal

Identify Shizukaol C Waste

Wear Appropriate PPE

Collect Solid Waste in
Designated Container

Collect Liquid Waste in
Designated Container

Label Waste Container Correctly

Store in Satellite Accumulation Area

Schedule Waste Pickup with EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Shizukaol C waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Shizukaol C, fostering a culture of safety and

compliance within the research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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